Cas no 90913-09-0 (D-Threose-4-13C)

D-Threose-4-13C is a stable isotope-labeled derivative of D-threose, where the carbon at the 4-position is replaced with 13C. This compound is primarily used as a tracer in metabolic studies and nuclear magnetic resonance (NMR) spectroscopy, enabling precise tracking of biochemical pathways. The 13C-labeling enhances detection sensitivity and accuracy in isotopic labeling experiments, making it valuable for research in carbohydrate metabolism, enzymology, and glycobiology. Its high isotopic purity ensures minimal interference in analytical applications. D-Threose-4-13C is synthesized under controlled conditions to meet rigorous standards, providing researchers with a reliable tool for advanced isotopic studies.
D-Threose-4-13C structure
D-Threose-4-13C structure
Product name:D-Threose-4-13C
CAS No:90913-09-0
MF:C4H8O4
MW:121.096576690674
CID:798948

D-Threose-4-13C Chemical and Physical Properties

Names and Identifiers

    • Butanal-4-13C,2,3,4-trihydroxy-, [R-(R*,S*)]- (9CI)
    • D-Threose-4-13C
    • D-[4-13C]THREOSE
    • Inchi: 1S/C4H8O4/c5-1-3(7)4(8)2-6/h1,3-4,6-8H,2H2/t3-,4-/m1/s1/i2+1
    • InChI Key: YTBSYETUWUMLBZ-NKJBUKNRSA-N
    • SMILES: [C@@H](O)([13CH2]O)[C@H](O)C=O

D-Threose-4-13C Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Omicron Biochemicals
THR-004-1.0g
D-[4-13C]threose
90913-09-0
1.0g
$1630 2025-02-19
TRC
T405514-5mg
D-Threose-4-13C
90913-09-0
5mg
$178.00 2023-05-17
TRC
T405514-50mg
D-Threose-4-13C
90913-09-0
50mg
$1372.00 2023-05-17
Omicron Biochemicals
THR-004-0.50g
D-[4-13C]threose
90913-09-0
0.50g
$990 2025-02-19
Omicron Biochemicals
THR-004-1g
D-[4-13C]threose
90913-09-0
1g
$1340 2023-09-21
A2B Chem LLC
AH89324-1g
D-[4-13C]THREOSE
90913-09-0
1g
$1791.00 2024-05-20
A2B Chem LLC
AH89324-250mg
D-[4-13C]THREOSE
90913-09-0
250mg
$679.00 2024-05-20
Omicron Biochemicals
THR-004-0.25g
D-[4-13C]threose
90913-09-0
0.25g
$590 2025-02-19
A2B Chem LLC
AH89324-500mg
D-[4-13C]THREOSE
90913-09-0
500mg
$1108.00 2024-05-20

D-Threose-4-13C Related Literature

Additional information on D-Threose-4-13C

D-Threose-4-13C: A Comprehensive Overview

D-Threose-4-13C, with the CAS number 90913-09-0, is a specialized compound that has garnered significant attention in the fields of biochemistry, metabolic research, and stable isotope labeling. This compound is a derivative of D-threose, a four-carbon sugar alcohol, with a unique substitution at the fourth carbon position, incorporating a 13C isotope. This modification makes it an invaluable tool in studying metabolic pathways, particularly in the context of glycolysis and related biochemical processes.

The structure of D-Threose-4-13C is characterized by its chiral configuration at the fourth carbon, which plays a pivotal role in its biochemical activity. The presence of the 13C isotope allows researchers to track its movement through metabolic pathways with high precision. Recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) techniques have further enhanced the utility of this compound in both basic and applied research settings.

In recent years, studies have focused on the role of D-Threose-4-13C in understanding the dynamics of carbohydrate metabolism. For instance, researchers have utilized this compound to investigate the flux distribution in glycolytic pathways under various physiological conditions. These studies have provided critical insights into how cells regulate energy production and respond to metabolic stress.

Beyond its role in fundamental research, D-Threose-4-13C has also found applications in the development of diagnostic tools and therapeutic agents. Its ability to serve as a stable isotope tracer makes it particularly useful in clinical studies aimed at assessing metabolic disorders such as diabetes and cancer. Recent clinical trials have highlighted its potential as a non-invasive diagnostic marker for early detection of metabolic anomalies.

The synthesis and purification of D-Threose-4-13C have been optimized to meet the growing demand from both academic and industrial sectors. Modern synthetic methods now incorporate green chemistry principles, ensuring that the production process is environmentally sustainable. This shift aligns with global efforts to promote eco-friendly practices in chemical manufacturing.

In conclusion, D-Threose-4-13C stands as a testament to the progress made in isotopic labeling and metabolic research. Its versatility across multiple disciplines underscores its importance as a tool for advancing our understanding of cellular metabolism. As research continues to uncover new applications for this compound, it is poised to play an even greater role in shaping future discoveries in biochemistry and medicine.

Recommend Articles

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm